Cas no 2138521-90-9 (3-(5-methylhexyl)oxy-2,3-dihydro-1lambda6-thiophene-1,1-dione)

• Product Name: 3-(5-methylhexyl)oxy-2,3-dihydro-1lambda6-thiophene-1,1-dione
• CAS No: 2138521-90-9
• MF: C₁₁H₂₀O₃S
• MW: 232.339702606201
• CID: 5982393
• PubChem ID: 165489751
• Update Time: 2025-05-20

3-(5-methylhexyl)oxy-2,3-dihydro-1lambda6-thiophene-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-(5-methylhexyl)oxy-2,3-dihydro-1lambda6-thiophene-1,1-dione
• 3-[(5-methylhexyl)oxy]-2,3-dihydro-1lambda6-thiophene-1,1-dione
• 2138521-90-9
• EN300-1136843

• Inchi： 1S/C11H20O3S/c1-10(2)5-3-4-7-14-11-6-8-15(12,13)9-11/h6,8,10-11H,3-5,7,9H2,1-2H3
• InChI Key： KLWXHWKDTXHJFI-UHFFFAOYSA-N
• SMILES： S1(C=CC(C1)OCCCCC(C)C)(=O)=O

Computed Properties

• Exact Mass: 232.11331567g/mol
• Monoisotopic Mass: 232.11331567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 51.8Ų

Additional information on 3-(5-methylhexyl)oxy-2,3-dihydro-1lambda6-thiophene-1,1-dione

3-(5-Methylhexyl)oxy-2,3-dihydro-1λ6-thiophene-1,1-dione: A Comprehensive Overview

The compound 3-(5-methylhexyl)oxy-2,3-dihydro-1λ6-thiophene-1,1-dione, identified by the CAS number 2138521-90-9, is a unique organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiophene derivatives, which have garnered substantial attention due to their versatile properties and wide-ranging applications in drug discovery, material science, and industrial chemistry.

The structure of 3-(5-methylhexyl)oxy-2,3-dihydro-1λ6-thiophene-1,1-dione is characterized by a thiophene ring system with a dihydro substitution pattern. The presence of the 5-methylhexyl group attached via an ether linkage introduces additional complexity and functionality to the molecule. This structural feature not only enhances the compound's stability but also contributes to its unique electronic and steric properties.

Recent studies have highlighted the importance of thiophene derivatives in the development of novel therapeutic agents. For instance, research has shown that compounds like 3-(5-methylhexyl)oxy-2,3-dihydro-1λ6-thiophene-1,1-dione exhibit potential anti-inflammatory and antioxidant activities. These findings underscore the compound's potential in the pharmaceutical industry, particularly in the design of drugs targeting chronic inflammatory diseases and oxidative stress-related conditions.

In addition to its pharmacological applications, this compound has also been explored for its role in material science. The thiophene ring system is known for its ability to form stable conjugated structures, making it a valuable component in the synthesis of advanced materials such as conductive polymers and organic semiconductors. The inclusion of the 5-methylhexyl group further enhances the compound's compatibility with various polymer systems, opening new avenues for its use in electronic devices and advanced composites.

The synthesis of 3-(5-methylhexyl)oxy-2,3-dihydro-1λ6-thiophene-1,1-dione involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have reported efficient methodologies for constructing this compound, often utilizing readily available starting materials and environmentally friendly reaction conditions. These advancements have significantly improved the scalability and cost-effectiveness of producing this compound on an industrial scale.

From an environmental perspective, the development of sustainable synthesis routes for compounds like 3-(5-methylhexyl)oxy-2,3-dihydro-1λ6-thiophene-1,1-dione is crucial. Recent studies have focused on minimizing waste generation and reducing energy consumption during the production process. By adopting green chemistry principles, manufacturers can ensure that this compound is produced in an environmentally responsible manner while maintaining high standards of quality and performance.

In conclusion, 3-(5-methylhexyl)oxy-2,3-dihydro-1λ6-thiophene-1,1-dione represents a promising compound with diverse applications across multiple industries. Its unique chemical structure and functional groups make it a valuable asset in drug discovery, material science, and industrial chemistry. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing technological and medical innovations.